Cas no 80563-98-0 (1,4-Dithiaspiro[4.5]decan-7-one)

• Product Name: 1,4-Dithiaspiro[4.5]decan-7-one
• CAS No: 80563-98-0
• MF: C₈H₁₂OS₂
• MW: 188.310279846191
• CID: 2802790
• PubChem ID: 12868853
• Update Time: 2025-04-21

1,4-Dithiaspiro[4.5]decan-7-one Chemical and Physical Properties

Names and Identifiers

• 80563-98-0
• 1,4-Dithiaspiro[4.5]decan-7-one
• DB-083154
• DTXSID90511953

• Inchi： 1S/C8H12OS2/c9-7-2-1-3-8(6-7)10-4-5-11-8/h1-6H2
• InChI Key： PZWSJTSUAAICTN-UHFFFAOYSA-N
• SMILES： S1CCSC21CC(CCC2)=O

Computed Properties

• Exact Mass: 188.03295735Da
• Monoisotopic Mass: 188.03295735Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.7Ų